Cas no 1823509-06-3 (Tert-Butyl 3-iodo-5-methoxy-6-nitro-1H-indole-1-carboxylate)

• Product Name: Tert-Butyl 3-iodo-5-methoxy-6-nitro-1H-indole-1-carboxylate
• CAS No: 1823509-06-3
• MF: C₁₄H₁₅IN₂O₅
• MW: 418.183776140213
• CID: 5059745
• Update Time: 2025-09-25

Tert-Butyl 3-iodo-5-methoxy-6-nitro-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-iodo-5-methoxy-6-nitro-1H-indole-1-carboxylate
• Tert-Butyl 3-iodo-5-methoxy-6-nitro-1H-indole-1-carboxylate

• Inchi： 1S/C14H15IN2O5/c1-14(2,3)22-13(18)16-7-9(15)8-5-12(21-4)11(17(19)20)6-10(8)16/h5-7H,1-4H3
• InChI Key： USJGZDYZOABNGY-UHFFFAOYSA-N
• SMILES： IC1=CN(C(=O)OC(C)(C)C)C2C=C(C(=CC=21)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 448
• XLogP3: 3.7
• Topological Polar Surface Area: 86.3